Cas no 1781538-18-8 (1-(thian-4-yl)-1H-pyrazol-3-amine)

• Product Name: 1-(thian-4-yl)-1H-pyrazol-3-amine
• CAS No: 1781538-18-8
• MDL: MFCD28521512
• CID: 4613658
• PubChem ID: 84659250
• Update Time: 2025-06-30

1-(thian-4-yl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-(thian-4-yl)-1H-pyrazol-3-amine

• MDL： MFCD28521512

Additional information on 1-(thian-4-yl)-1H-pyrazol-3-amine

1-(Thian-4-yl)-1H-Pyrazol-3-Amine: A Comprehensive Overview

The compound with CAS No. 1781538-18-8, commonly referred to as 1-(thian-4-yl)-1H-pyrazol-3-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure, which combines a pyrazole ring with a thiane moiety, making it a promising candidate for various applications in drug discovery and material science.

The pyrazole ring, a five-membered heterocycle containing two nitrogen atoms, is a well-known scaffold in medicinal chemistry due to its ability to form hydrogen bonds and its potential for bioisosteric replacements. The thiane group, on the other hand, introduces sulfur into the molecule, which can enhance the compound's stability and bioavailability. The combination of these two groups in 1-(thian-4-yl)-1H-pyrazol-3-amine creates a molecule with unique electronic and steric properties that make it an attractive target for further study.

Recent research has focused on the synthesis and characterization of 1-(thian-4-yl)-1H-pyrazol-3-amine. One study reported a novel synthetic route involving the reaction of 4-thiophenol with an appropriate pyrazole derivative under mild conditions. This method not only simplifies the synthesis process but also enhances the yield of the desired product. The structural elucidation of the compound was confirmed using advanced spectroscopic techniques such as NMR and IR spectroscopy, as well as X-ray crystallography.

In terms of biological activity, 1-(thian-4-yl)-1H-pyrazol-3-amine has shown promising results in preliminary assays. For instance, studies have demonstrated that this compound exhibits moderate inhibitory activity against certain enzymes associated with neurodegenerative diseases. Additionally, it has been found to possess antioxidant properties, which could be beneficial in combating oxidative stress-related conditions.

The potential applications of 1-(thian-4-yl)-1H-pyrazol-3-amine are not limited to the pharmaceutical industry. Its unique structure also makes it a candidate for use in advanced materials such as coordination polymers and metallo-supramolecular architectures. Recent research has explored its ability to act as a ligand in the formation of metal complexes with potential applications in catalysis and sensing technologies.

From an environmental standpoint, the synthesis and application of 1-(thian-4-yli)-pyrazol-amine have been evaluated for their sustainability. Researchers have highlighted the importance of developing eco-friendly synthetic routes that minimize waste and reduce the use of hazardous reagents. Several studies have proposed green chemistry approaches for synthesizing this compound, including the use of microwave-assisted synthesis and biocatalysts.

In conclusion, CAS No. 1781538-18-8, or 1-(thian -4 -yl ) - 1 H - pyrazol - 3 - amine, represents a versatile molecule with significant potential across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and characterization techniques, positions it as a key player in future research endeavors. As ongoing studies continue to uncover its full range of properties and applications, this compound is poised to make meaningful contributions to both scientific innovation and practical applications.